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Compound of Interest

Compound Name: Hydroxy-PEG4-(CH2)2-Boc

Cat. No.: B1673976

An In-depth Technical Guide to Hydroxy-PEG4-(CH2)2-Boc: Structure, Synthesis, and
Applications

Introduction

Hydroxy-PEG4-(CH2)2-Boc, with the chemical name tert-butyl (2-(2-(2-(2-
hydroxyethoxy)ethoxy)ethoxy)ethyl)carbamate, is a heterobifunctional linker of significant
interest in the fields of medicinal chemistry and drug development. It incorporates a
tetraethylene glycol (PEG4) spacer, which enhances solubility and provides optimal spacing, a
terminal hydroxyl group for further conjugation, and a tert-butoxycarbonyl (Boc) protected
amine. This molecule is frequently utilized as an uncleavable linker in the synthesis of
advanced therapeutic modalities such as Antibody-Drug Conjugates (ADCs) and Proteolysis
Targeting Chimeras (PROTACS).[1][2][3] Its structure allows for the precise and controlled
assembly of complex bioconjugates.

Chemical Structure and Physicochemical Properties

The structure of Hydroxy-PEG4-(CH2)2-Boc consists of a hydrophilic 12-atom PEG4 chain
linked to an ethylamine, which is protected by an acid-labile Boc group. The other terminus of
the PEG chain is a primary alcohol (hydroxyl group), available for subsequent chemical
modification.

Structure: HO-(CH2CH20)4-CH2CH2-NH-Boc
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The key physicochemical data for this compound are summarized in the table below.

Property Value Reference
CAS Number 518044-32-1 [1][21[4]
Molecular Formula C15H31NO7 Calculated
Molecular Weight 337.41 g/mol Calculated
Appearance Liquid or Oill [5]
Purity Typically >95% (HPLC) [6]
Solubility Soluble in DMSO, DCM, 2]
Methanol

Powder: -20°C for 3 years; In
Storage [1]
solvent: -80°C for 1 year

Synthesis Pathway

The most direct and common pathway for the synthesis of Hydroxy-PEG4-(CH2)2-Boc is the
selective N-protection of the corresponding amino alcohol, 1-amino-11-hydroxy-3,6,9-
trioxaundecane. The amine group is inherently more nucleophilic than the hydroxyl group,
allowing for a chemoselective reaction.[7] The protection is achieved using di-tert-butyl
dicarbonate (Boc20) in the presence of a mild base.
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Reactants

1-amino-11-hydroxy- Di-tert-butyl dicarbonate
3,6,9-trioxaundecane (Boc)20

1. Base|(e.g., NaHCO3, DIPEA)
2. Solvent (e.g., DCM, THF)
3. Room Temperature

Product

(Hydroxy-PEG4-(CH2)2-Boc)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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